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Compound of Interest

Compound Name: Methenolone enanthate

Cat. No.: B1676381

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds. This guide provides essential,
immediate safety and logistical information for the handling and disposal of Methenolone
enanthate, a synthetic anabolic steroid. Adherence to these protocols is critical to mitigate risks
and ensure operational safety.

Methenolone enanthate is classified with several health hazards, necessitating careful
handling to prevent exposure. It is harmful if swallowed, suspected of causing cancer, and may
damage fertility or the unborn child.[1][2][3] It may also cause harm to breast-fed children.[1][2]

[3]

Personal Protective Equipment (PPE)

A thorough hazard assessment should be conducted to determine the most appropriate
personal protective equipment for handling Methenolone enanthate. The following table
summarizes the recommended PPE based on the potential routes of exposure.
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Exposure Route Recommended PPE Specifications & Procedures

For operations where dust or
aerosols may be generated,
use a NIOSH-approved
Inhalation Respiratory Protection respirator with an appropriate
particulate filter. Ensure a
proper fit and perform regular

maintenance.

Wear chemically impermeable
gloves (e.g., nitrile, neoprene).
[1] Select protective clothing,
Skin Contact Protective Gloves & Clothing such as a lab coat or coveralls,
that provides sufficient barrier
protection.[1][4] Wash hands
thoroughly after handling.[1][4]

Use safety glasses with side
shields or chemical safety
] goggles.[1][4] In situations with
Eye Contact Eye and Face Protection ] ] ]
a higher risk of splashing, a
face shield should be worn in

addition to goggles.

Hazard Classifications

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication. The table below outlines the GHS hazard
classifications for Methenolone enanthate.
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Hazard Class Hazard Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral Category 4
[21[3]
] o H351: Suspected of causing
Carcinogenicity Category 2
cancer[1][2][3]
] o H360: May damage fertility or
Reproductive Toxicity Category 1A ]
the unborn child[1][2][3]
Reproductive Toxicity, effects H362: May cause harm to
on or via lactation breast-fed children[1][2]

Handling and Storage

Handle Methenolone enanthate in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure.[1] Avoid the formation of dust and aerosols.[1][4] Store
the compound in a cool, dry, and well-ventilated place, away from direct sunlight, and keep the
container tightly closed.[5] It should be stored locked up.[1][4]

Accidental Release Measures

In the event of a spill, evacuate the area and prevent further leakage if it is safe to do so.[4]
Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and eye
protection.[1][4] Collect the spilled material using a method that does not generate dust, such
as using a HEPA-filtered vacuum or by gently sweeping with a damp cloth. Place the collected
material in a suitable, closed container for disposal.[4] Avoid allowing the chemical to enter
drains or the environment.[4]

Disposal Plan

Dispose of Methenolone enanthate and any contaminated materials in accordance with all
applicable federal, state, and local regulations. Do not allow the chemical to be released into

the environment.

Experimental Workflow for Safe Handling
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The following diagram outlines the logical workflow for selecting and using appropriate PPE
when handling Methenolone enanthate.
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to institutional and
regulatory guidelines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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